Cas no 2137740-83-9 (2-(3-Chloro-5-fluorophenyl)butanedioic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)butanedioic acid
• CAS No: 2137740-83-9
• MF: C₁₀H₈ClFO₄
• MW: 246.619525909424
• CID: 6326249
• PubChem ID: 165457558
• Update Time: 2025-05-21

2-(3-Chloro-5-fluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-704789
• 2137740-83-9
• 2-(3-chloro-5-fluorophenyl)butanedioic acid
• 2-(3-Chloro-5-fluorophenyl)butanedioic acid

• Inchi： 1S/C10H8ClFO4/c11-6-1-5(2-7(12)3-6)8(10(15)16)4-9(13)14/h1-3,8H,4H2,(H,13,14)(H,15,16)
• InChI Key： XSUSJJDFUVOZOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 246.0095146g/mol
• Monoisotopic Mass: 246.0095146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Chloro-5-fluorophenyl)butanedioic acid

Exploring the Properties and Applications of 2-(3-Chloro-5-Fluorophenyl)Butanedioic Acid (CAS No. 2137740-83-9)

The compound 2-(3-Chloro-5-fluorophenyl)butanedioic acid (CAS No. 2137740-83-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a butanedioic acid backbone with a substituted phenyl group. The presence of chlorine and fluorine substituents on the phenyl ring introduces distinct electronic and steric properties, making it a versatile building block for advanced chemical systems.

Recent studies have highlighted the potential of 2-(3-Chloro-5-fluorophenyl)butanedioic acid in the development of novel materials with tailored functionalities. For instance, researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its carboxylic acid groups serve as efficient ligands for metal ions. The substitution pattern on the phenyl ring further enhances the compound's ability to form stable and ordered structures, making it a valuable component in the design of porous materials for gas storage and separation applications.

In the pharmaceutical industry, 2-(3-Chloro-5-fluorophenyl)butanedioic acid has been investigated as a precursor for bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with potential therapeutic effects. For example, studies have shown that certain derivatives exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in drug development. The compound's ability to form hydrogen bonds and its stability under physiological conditions further enhance its suitability for biomedical applications.

The synthesis of 2-(3-Chloro-5-fluorophenyl)butanedioic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Researchers have also explored green chemistry approaches, such as using biodegradable solvents or enzymatic catalysts, to minimize environmental impact during synthesis.

Another area of interest is the compound's role in polymer chemistry. The carboxylic acid groups in 2-(3-Chloro-5-fluorophenyl)butanedioic acid can be used to form polyesters or polyamides through condensation reactions. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and electronics industries.

Furthermore, 2-(3-Chloro-5-fluorophenyl)butanedioic acid has been studied for its potential in energy storage systems. Its ability to coordinate with metal ions makes it a promising candidate for use in supercapacitors and batteries. Recent research has focused on optimizing its structure to enhance electrochemical performance, paving the way for its integration into next-generation energy devices.

In terms of environmental impact, studies have shown that 2-(3-Chloro-5-fluorophenyl)butanedioic acid is biodegradable under certain conditions, reducing concerns about its long-term persistence in ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

Looking ahead, the versatility of 2-(3-Chloro-5-fluorophenyl)butanedioic acid suggests that it will continue to play a pivotal role in chemical innovation. Its unique combination of functional groups and substituent effects provides a platform for exploring new chemical reactions and materials with unprecedented properties.